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Compound of Interest

N-(Azido-PEG3)-N-bis(PEG3-NHS
Compound Name:
ester)

Cat. No.: B609443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the trifunctional polyethylene glycol
(PEG) linker, N-(Azido-PEG3)-N-bis(PEG3-NHS ester). This molecule is a valuable tool in
bioconjugation, drug delivery, and the development of complex biomolecular architectures. Its
unique structure, featuring a central azide group and two terminal N-hydroxysuccinimide (NHS)
esters, allows for a sequential and controlled conjugation strategy.

Core Molecular Data

The fundamental properties of N-(Azido-PEG3)-N-bis(PEG3-NHS ester) are summarized in
the table below. This information is critical for accurate calculations in experimental design,
such as determining molar excess for conjugation reactions.

Property Value References
Molecular Weight 820.84 g/mol [1][2]
Molecular Formula C34H56N6017 [3]

CAS Number 2055042-58-3 [1]

Functional Overview and Applications
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N-(Azido-PEG3)-N-bis(PEG3-NHS ester) is a heterotrifunctional linker. The two NHS ester
groups react efficiently with primary amines (e.g., lysine residues on proteins) to form stable
amide bonds. The azide group serves as a handle for "click chemistry," most commonly the
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or the strain-promoted azide-alkyne
cycloaddition (SPAAC), allowing for the attachment of molecules bearing a compatible alkyne

group.

This architecture is particularly advantageous for:

Antibody-Drug Conjugates (ADCSs): Attaching two drug molecules to a single point on an
antibody, potentially increasing the drug-to-antibody ratio (DAR).

o Targeted Drug Delivery: Conjugating a targeting ligand (e.g., a peptide or antibody) to two
therapeutic payloads.

o Biomaterial Surface Modification: Functionalizing surfaces with biomolecules in a controlled
manner.

o Development of Bispecific Molecules: The synthesis of constructs that can bind to two
different targets.

Experimental Protocols

The following are detailed, representative protocols for the use of N-(Azido-PEG3)-N-
bis(PEG3-NHS ester). These should be optimized for specific applications.

Protocol 1: Two-Step Conjugation to an Antibody

This protocol describes the attachment of the linker to an antibody via its NHS esters, followed
by the "clicking" of an alkyne-modified payload to the azide group.

Materials:
e Antibody (or other protein) in an amine-free buffer (e.g., PBS, pH 7.4)
e N-(Azido-PEG3)-N-bis(PEG3-NHS ester)

e Anhydrous Dimethylsulfoxide (DMSO)
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e Quenching buffer (e.g., 1 M Tris-HCI, pH 8.0)
o Alkyne-modified payload

o For CuAAC: Copper(ll) sulfate, a reducing agent (e.g., sodium ascorbate), and a copper
ligand (e.g., THPTA)

e For SPAAC: A strained alkyne (e.g., DBCO, BCN) modified payload
o Desalting columns or dialysis cassettes

Procedure:

o Preparation of Reagents:

o Immediately before use, dissolve N-(Azido-PEG3)-N-bis(PEG3-NHS ester) in anhydrous
DMSO to a stock concentration of 10 mM.

o Prepare the antibody at a concentration of 1-5 mg/mL in PBS, pH 7.4.
o NHS Ester Reaction (Amine Coupling):

o Add a 5- to 20-fold molar excess of the dissolved linker to the antibody solution. The final
DMSO concentration should not exceed 10% (v/v) to avoid protein denaturation.

o Incubate the reaction for 1-2 hours at room temperature or 2-4 hours at 4°C with gentle
mixing.

o Quench the reaction by adding the quenching buffer to a final concentration of 50 mM and
incubate for 15-30 minutes at room temperature.

« Purification of the Azide-Functionalized Antibody:

o Remove excess, unreacted linker and quenching reagents using a desalting column or by
dialysis against PBS, pH 7.4.

o Determine the concentration of the azide-modified antibody spectrophotometrically at 280
nm.
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» Click Chemistry Reaction (Azide-Alkyne Cycloaddition):

o For SPAAC: Add a 1.5- to 10-fold molar excess of the strained alkyne-payload to the
purified azide-functionalized antibody. Incubate for 2-12 hours at room temperature or

overnight at 4°C.

o For CUAAC: Prepare a catalyst solution by mixing copper(ll) sulfate, the reducing agent,
and the ligand. Add the alkyne-payload to the azide-functionalized antibody, followed by
the catalyst solution. Incubate for 1-4 hours at room temperature.

¢ Final Purification:

o Purify the final conjugate using an appropriate method, such as size-exclusion
chromatography (SEC) or affinity chromatography, to remove excess payload and reaction

components.

Visualizing Workflows and Logical Relationships

The following diagrams illustrate the molecular structure and a typical experimental workflow
for the use of N-(Azido-PEG3)-N-bis(PEG3-NHS ester).
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Figure 1: Molecular Structure and Connectivity
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Caption: Logical connectivity of the trifunctional linker.
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Figure 2: Experimental Workflow for ADC Synthesis
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Caption: A typical workflow for creating an ADC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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